Cas no 1154385-08-6 (5-Chloro-2-cyclopropylmethoxybenzoic acid)

• Product Name: 5-Chloro-2-cyclopropylmethoxybenzoic acid
• CAS No: 1154385-08-6
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD12138845
• CID: 5039532
• Update Time: 2025-06-07

5-Chloro-2-cyclopropylmethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyclopropylmethoxybenzoic acid
• 5-chloro-2-(cyclopropylmethoxy)benzoic acid
• 5-Chloro-2-cyclopropylmethoxy-benzoic acid

• MDL： MFCD12138845
• Inchi： 1S/C11H11ClO3/c12-8-3-4-10(9(5-8)11(13)14)15-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,13,14)
• InChI Key： OLEWSXUWUFLCHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-cyclopropylmethoxybenzoic acid

Introduction to 5-Chloro-2-cyclopropylmethoxybenzoic acid (CAS No. 1154385-08-6)

5-Chloro-2-cyclopropylmethoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1154385-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloro substituent at the fifth position and a cyclopropylmethoxy group at the second position on the benzene ring. Such structural motifs are often engineered to modulate biological activity, making this compound a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 5-Chloro-2-cyclopropylmethoxybenzoic acid contributes to its distinct chemical properties. The presence of the chloro group enhances electron-withdrawing effects, while the cyclopropylmethoxy group introduces steric hindrance and potential hydrogen bonding capabilities. These features collectively influence its solubility, reactivity, and interactions with biological targets. In recent years, there has been a growing interest in developing novel benzoic acid derivatives due to their diverse pharmacological profiles, which include anti-inflammatory, antimicrobial, and anticancer activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 5-Chloro-2-cyclopropylmethoxybenzoic acid interacts with biological systems. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary in silico studies have indicated potential binding affinity with enzymes such as cyclooxygenase-2 (COX-2), which is a key target in the development of anti-inflammatory drugs. Additionally, the structural similarity of this compound to known pharmacophores has prompted researchers to investigate its potential role in modulating pathways associated with pain and inflammation.

In vitro experiments have begun to unravel the pharmacological potential of 5-Chloro-2-cyclopropylmethoxybenzoic acid. Research has demonstrated that this compound can influence cellular processes by interacting with specific molecular targets. For example, studies on mammalian cells have shown that it may modulate the activity of certain kinases, which are critical regulators of cell proliferation and differentiation. Furthermore, its ability to cross cell membranes suggests that it could be developed into a viable drug candidate for systemic therapies.

The synthesis of 5-Chloro-2-cyclopropylmethoxybenzoic acid is another area of active research. Chemists have been exploring efficient synthetic routes that minimize side reactions and maximize yield. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule with high precision. These advancements not only enhance the accessibility of the compound for research purposes but also lay the groundwork for large-scale production if it demonstrates therapeutic efficacy.

The potential applications of 5-Chloro-2-cyclopropylmethoxybenzoic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in agrochemical research, where derivatives of benzoic acid are being explored for their herbicidal and pesticidal effects. Additionally, its role in material science is being investigated due to its ability to form stable complexes with other molecules, which could lead to novel functional materials.

Ethical considerations and regulatory compliance are paramount when evaluating new chemical entities like 5-Chloro-2-cyclopropylmethoxybenzoic acid. Researchers must adhere to stringent guidelines to ensure safety and efficacy before moving from preclinical studies to clinical trials. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential to streamline this process and bring promising compounds like this one closer to market approval.

The future prospects for 5-Chloro-2-cyclopropylmethoxybenzoic acid appear promising, driven by ongoing research and technological innovations in drug discovery. As our understanding of biological pathways continues to expand, so does the potential for this compound to contribute to therapeutic solutions. Whether through direct therapeutic applications or as a scaffold for derivative development, 5-Chloro-2-cyclopropylmethoxybenzoic acid represents a significant advancement in chemical biology and medicinal chemistry.